Cas no 116325-12-3 (1H-Indole, 5-methyl-1-(phenylsulfonyl)-)

• Product Name: 1H-Indole, 5-methyl-1-(phenylsulfonyl)-
• CAS No: 116325-12-3
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• CID: 1205685
• PubChem ID: 14197467
• Update Time: 2025-04-20

1H-Indole, 5-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-methyl-1-(phenylsulfonyl)-
• 116325-12-3
• 1H-Indole,5-methyl-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-5-methyl-1H-indole
• SCHEMBL4099158
• 1-Benzenesulfonyl-5-methyl-1H-indole
• DB-107687
• 1-(benzenesulfonyl)-5-methylindole
• F18611
• WLDDDPBWIZVORD-UHFFFAOYSA-N

• Inchi： 1S/C15H13NO2S/c1-12-7-8-15-13(11-12)9-10-16(15)19(17,18)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key： WLDDDPBWIZVORD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2C=C(C)C=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 271.06679
• Monoisotopic Mass: 271.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 39.07